Cas no 929973-23-9 (2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine)

• Product Name: 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine
• CAS No: 929973-23-9
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• MDL: MFCD09040765
• CID: 5226791
• Update Time: 2026-03-07

2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine
• Cyclohexanamine, 2-(2,2,2-trifluoroethoxy)-
• 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine

• MDL： MFCD09040765
• Inchi： 1S/C8H14F3NO/c9-8(10,11)5-13-7-4-2-1-3-6(7)12/h6-7H,1-5,12H2
• InChI Key： ASMIWQMJTGDMEU-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC1OCC(F)(F)F

Additional information on 2-(2,2,2-trifluoroethoxy)cyclohexan-1-amine

Introduction to 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-Amine (CAS No. 929973-23-9)

2-(2,2,2-Trifluoroethoxy)cyclohexan-1-Amine, also known by its CAS registry number 929973-23-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of cyclohexanamine, where the amino group is substituted with a trifluoroethoxy group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 2-(2,2,2-Trifluoroethoxy)cyclohexan-1-Amine involves a multi-step process that typically begins with the preparation of the corresponding trifluoroethoxy intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the amino group onto the cyclohexane ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of physical properties, cas no 929973-23-9 exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The compound is also relatively stable under normal storage conditions, though it may degrade under strong acidic or basic conditions.

The chemical structure of cas no 929973-23-9 consists of a cyclohexane ring with an amino group at position 1 and a trifluoroethoxy substituent at position 6. This arrangement creates a unique balance between hydrophilic and hydrophobic properties, making it suitable for applications in drug design and materials science. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties.

In the field of pharmacology, cas no 929973-23-9 has shown promise as a building block for developing novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Researchers have also explored its use in designing peptide mimetics and enzyme inhibitors, further underscoring its versatility.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and coatings. Its trifluoromethyl group contributes to improved thermal stability and resistance to environmental factors, making it an attractive option for high-performance materials used in aerospace and automotive industries.

Recent advancements in computational chemistry have enabled detailed molecular modeling studies of cas no 929973-23-9. These studies have provided insights into its electronic structure and reactivity patterns, paving the way for novel synthetic strategies and application areas. For instance, researchers have utilized machine learning algorithms to predict its interaction with biological targets, enhancing its utility in drug design.

In conclusion, cas no 929973-